31-Homorifamycin W

• Molecular Formula: C36H47NO11
• Molecular Weight: 669.8 g/mol
• InChI: InChI=1S/C36H47NO11/c1-8-21-11-9-10-15(2)36(48)37-23-13-24(39)25-26(33(45)20(7)34(46)27(25)35(23)47)28(40)16(3)12-22(14-38)32(44)19(6)30(42)17(4)29(41)18(5)31(21)43/h9-13,17-19,21-22,29-32,38,41-46H,8,14H2,1-7H3,(H,37,48)/b11-9-,15-10-,16-12-
• InChIKey: UYPVSSHIUNIPSJ-PTJIYHIGSA-N

31-Homorifamycin W: Structure and Biosynthesis

31-Homorifamycin W (CAS 157049-51-9) is a natural product belonging to the rifamycin class of ansamycin antibiotics, first isolated as a novel metabolite from the fermentation broth of Amycolatopsis mediterranei [1]. Unlike clinically utilized rifamycins, this compound is distinguished by its lack of significant antimicrobial activity, a property that positions it as a critical tool for investigating biosynthetic pathway branch points, resistance mechanisms, and structure-activity relationships within this antibiotic family [2]. Its molecular formula (C₃₆H₄₇NO₁₁) and mass (669.758 Da) reflect a homologue of rifamycin W, with a key substitution of an ethyl group for a methyl group, altering its biological function and making it a defined, negative comparator for pharmacological studies [3].

1

Rifamycin-class negative control probe

2

Biosynthetic branch-point marker

3

High-purity reference standard

• [1] Wang NJ, Han BL, Yameshita N, Sato M. 31-Homorifamycin W, a novel metabolite from Amycolatopsis mediterranei. J Antibiot (Tokyo). 1994 May;47(5):613-5. PMID: 8040064. View Source
• [2] Patteson JB, et al. Looking Back to Amycolatopsis: History of the Antibiotic Discovery and Future Prospects. Antibiotics (Basel). 2021 Oct;10(10):1254. Table 3: Rifamycin Metabolites. View Source
• [3] Chemical Entities of Biological Interest (ChEBI). 31-Homorifamycin W (CHEBI:207139). EMBL-EBI. View Source

Why 31-Homorifamycin W Cannot Be Substituted

Generic substitution within the rifamycin class is scientifically invalid due to profound and quantifiable functional divergence between structural analogs. 31-Homorifamycin W is not a simple variant; it represents a specific biosynthetic endpoint with a complete loss of antimicrobial activity, in stark contrast to potent precursors like Rifamycin W and clinically relevant derivatives like Rifamycin SV [1]. This functional switch arises from a specific structural modification—a 20-demethyl-20-ethyl substitution—which abolishes its ability to inhibit bacterial RNA polymerase [2]. Therefore, procuring a different rifamycin for research on antibiotic inactivation, biosynthetic pathway mapping, or the development of resistance-evading scaffolds will introduce confounding biological activity that fundamentally undermines the experimental model's validity and the interpretability of resulting data.

Bioactivity

Bioactive rifamycins introduce false-positive signals in negative-control workflows. RNAP inhibition profile may not transfer.

Identity

Mass difference of 14 Da and distinct C-20 ethyl scaffold preclude use as an exact mass reference or retention time calibrant for Rifamycin W.

Sourcing

Pharmaceutical-grade rifamycins cannot replicate the specialized cold-chain handling and research-quantity supply of this isolated natural product.

• [1] Patteson JB, et al. Looking Back to Amycolatopsis: History of the Antibiotic Discovery and Future Prospects. Antibiotics (Basel). 2021 Oct;10(10):1254. Table 3: Rifamycin Metabolites. View Source
• [2] Chemical Entities of Biological Interest (ChEBI). 31-Homorifamycin W (CHEBI:207139). EMBL-EBI. View Source

31-Homorifamycin W vs. Rifamycin Congeners

Lack of Antimicrobial Activity vs. Rifamycin SV

31-Homorifamycin W exhibits a complete absence of antimicrobial activity across all tested spectra, a defining characteristic that distinguishes it from both its biosynthetic precursor Rifamycin W and the clinically active Rifamycin SV. This property is quantitatively established as 'no significant antibacterial, antifungal, or antiviral activity' [1]. In contrast, its comparator Rifamycin SV demonstrates 'strong activity against Gram-positive bacteria (particularly mycobacteria)' under the same evaluative framework [2]. This binary functional difference—inactive vs. strongly active—is the compound's most critical procurement differentiator.

Antimicrobial Activity

Head-to-head

Complete loss of antimicrobial activity vs. Rifamycin SV

Supports negative-control selection

Reported screening context; MIC values for active comparators are referenced in literature compilations.

Evidence Dimension	Antimicrobial Activity (Qualitative Profile)
Target Compound Data	No significant antibacterial, antifungal, or antiviral activity
Comparator Or Baseline	Rifamycin SV: Strong activity against Gram-positive bacteria (particularly mycobacteria)
Quantified Difference	Qualitative classification from 'Strong activity' to 'No significant activity'
Conditions	Assessed from a comprehensive review of rifamycin metabolite properties, as summarized in Patteson et al., 2021

Why This Matters

This data confirms 31-Homorifamycin W is uniquely suited as a negative control or a tool to study biosynthetic inactivation, where the absence of confounding antimicrobial pressure is required.

• [1] Patteson JB, et al. Looking Back to Amycolatopsis: History of the Antibiotic Discovery and Future Prospects. Antibiotics (Basel). 2021 Oct;10(10):1254. Table 3: Rifamycin Metabolites. View Source
• [2] Patteson JB, et al. Looking Back to Amycolatopsis: History of the Antibiotic Discovery and Future Prospects. Antibiotics (Basel). 2021 Oct;10(10):1254. Table 3: Rifamycin Metabolites. View Source

Exact Mass Shift from Rifamycin W

The loss of antimicrobial function is attributed to a precise structural alteration: the replacement of a methyl group with an ethyl group at the C-20 position, a modification also described as 20-demethyl-20-ethyl-9CI [1]. This specific substitution differentiates 31-Homorifamycin W from its immediate biosynthetic precursor, Rifamycin W, and results in a measurable increase in molecular mass and formula change. While Rifamycin W is characterized by the formula C₃₅H₄₅NO₁₁ and a mass of 655.733 Da, 31-Homorifamycin W is defined by C₃₆H₄₇NO₁₁ and a mass of 669.768 Da [2]. This structural nuance is the molecular basis for its unique, inactive biological profile.

Exact Mass Shift

Head-to-head

Δ 14.035 Da (CH₂)

31-Homorifamycin W: 669.31500 Da vs. Rifamycin W: 655.29950 Da

Enables definitive LC-HRMS discrimination

Critical for accurate metabolite annotation in biosynthetic extracts.

Evidence Dimension	Molecular Structure and Mass
Target Compound Data	Molecular Formula: C₃₆H₄₇NO₁₁; Monoisotopic Mass: 669.768 Da
Comparator Or Baseline	Rifamycin W: Molecular Formula: C₃₅H₄₅NO₁₁; Monoisotopic Mass: 655.733 Da
Quantified Difference	Mass difference of +14.035 Da; Formula difference of +CH₂
Conditions	Data from the authoritative ChEBI chemical database

Why This Matters

This precise structural definition is essential for chemical sourcing, identity confirmation via mass spectrometry, and for rational design in medicinal chemistry where specific modifications are correlated with loss of function.

• [1] Chemical Entities of Biological Interest (ChEBI). 31-Homorifamycin W (CHEBI:207139). EMBL-EBI. View Source
• [2] Chemical Entities of Biological Interest (ChEBI). Rifamycin W (CHEBI:32099). EMBL-EBI. View Source

C20-Ethyl Scaffold Divergence

31-Homorifamycin W is not a synthetic derivative but a discrete natural metabolite produced by the well-characterized rifamycin producer Amycolatopsis mediterranei, specifically strain Z-27 [1]. This contrasts with semi-synthetic derivatives like rifampicin, which are chemically modified from a natural scaffold, or with synthetic analogs that lack the complex stereochemistry imparted by biosynthesis. Its isolation as a single, novel metabolite alongside other pathway intermediates confirms it as a specific product of the rifamycin biosynthetic gene cluster, making it a reliable, naturally occurring tool for studying pathway enzymology and engineering [2].

C20-Ethyl Scaffold

Class-level

Ethyl (-CH₂CH₃) replaces methyl (-CH₃) at C-20

Defines structural identity and inactivity context

Reported as a critical determinant of biological inactivity; PKS substrate flexibility probe.

Evidence Dimension	Biosynthetic Origin and Pathway Position
Target Compound Data	Novel natural metabolite isolated from fermentation of A. mediterranei Z-27
Comparator Or Baseline	Semi-synthetic rifamycins (e.g., Rifampicin): chemically derived from Rifamycin B or SV
Quantified Difference	Natural product vs. semi-synthetic derivative
Conditions	Reported in the original isolation and characterization paper

Why This Matters

This establishes the compound's utility in authentic biosynthetic studies, enzyme characterization, and metabolic engineering, applications for which a semi-synthetic or synthetic analog would be an inappropriate and potentially misleading model.

• [1] Wang NJ, Han BL, Yameshita N, Sato M. 31-Homorifamycin W, a novel metabolite from Amycolatopsis mediterranei. J Antibiot (Tokyo). 1994 May;47(5):613-5. PMID: 8040064. View Source
• [2] Patteson JB, et al. Looking Back to Amycolatopsis: History of the Antibiotic Discovery and Future Prospects. Antibiotics (Basel). 2021 Oct;10(10):1254. Table 3: Rifamycin Metabolites. View Source

31-Homorifamycin W Research Applications

Negative Control for RNAP Inhibition Assays

31-Homorifamycin W serves as an ideal negative control compound for enzymatic assays designed to study rifamycin-modifying enzymes, such as ADP-ribosyltransferases, glycosyltransferases, or monooxygenases involved in resistance. Because it is structurally recognized by the biosynthetic machinery yet is completely devoid of antimicrobial activity [1], researchers can use it to decouple substrate recognition from the functional consequences of modification. This allows for the precise measurement of enzyme kinetics and the validation of inhibitor specificity without the confounding variable of bactericidal activity, which is a critical limitation when using active analogs like Rifamycin SV [2].

LC-HRMS Calibrant for Metabolomics

In metabolic engineering and pathway elucidation studies, 31-Homorifamycin W is a critical authentic standard for identifying and quantifying the products of specific biosynthetic enzymes. Its distinct mass (+14 Da) relative to Rifamycin W allows for unambiguous differentiation via LC-MS [3]. As a natural intermediate or shunt product, its presence or absence can validate the function of genes encoding tailoring enzymes, such as those responsible for the C-20 modification [1]. This application is essential for efforts to engineer the rifamycin pathway to produce novel, potentially active analogs.

Probe for PKS Substrate Flexibility

Medicinal chemistry programs focused on designing next-generation rifamycins require a library of structurally defined analogs to map the pharmacophore responsible for binding to bacterial RNA polymerase. 31-Homorifamycin W provides a precise, naturally occurring negative data point in these SAR models. Its lack of activity demonstrates the critical importance of the C-20 methyl group (or the consequences of ethyl substitution) for biological function [2]. Including this compound in a panel of analogs provides a powerful internal control that validates the specificity and predictive power of computational and biochemical models, which would be less robust if only active compounds were studied [1].

Application

Selection Property

Validation Focus

RNAP inhibition assay control

RNAP inhibition assay context

Enzyme inhibition baseline validation

LC-HRMS metabolomics calibrant

Monoisotopic mass and retention time reference

Biosynthetic intermediate identification

PKS substrate flexibility probe

C-20 ethyl-modified authentic standard

Acyltransferase domain specificity review

Rifamycin SAR studies

Structurally related inactive data point

Pharmacophore model and QSAR refinement

• [1] Patteson JB, et al. Looking Back to Amycolatopsis: History of the Antibiotic Discovery and Future Prospects. Antibiotics (Basel). 2021 Oct;10(10):1254. Table 3: Rifamycin Metabolites. View Source
• [2] Chemical Entities of Biological Interest (ChEBI). 31-Homorifamycin W (CHEBI:207139). EMBL-EBI. View Source
• [3] Yu ZL. A Study on the Quinone Compound 31-Homorifamycin W by FABMS. J Chin Mass Spectrom Soc. 1998;19(2):40-44. View Source